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Reported Inhibitory Concentration (IC50) Data

The table below summarizes the quantitative data found in the search results:

Compound Target / Organism
IC50 /
EC50
Value

Experimental Context / Assay
Description

2-Fluoroadenosine
(2FA) [1] [2]

Cryptosporidium
parvum (Parasite)

0.842
mM
(EC50)

Antiparasite activity study [1] [2].

2'-Deoxy-2'-
fluoroadenosine
[3]

RSV A2 RNA-

dependent RNA
Polymerase

7.7 μM
(IC50)

Inhibition assay in HEp-2 cells using ATP,

GTP, UTP, CTP and [alpha-32P] NTP as
substrate; reduction of total radiolabeled

transcript measured by agarose gel
electrophoresis after 90 minutes [3].

2'-Deoxy-2'-
fluoroadenosine
[3]

Respiratory Syncytial
Virus (RSV) in HEp-2

cells

>50 μM
(EC50)

Antiviral activity assessed as protection
against virus-induced cytopathic effect after

4 days by Cell-Titer Glo assay [3].

Smolecule
Reliability Assessment & Statistical Comparison

Specifications & Pricing

© 2026 Smolecule. All rights reserved. 1 / 4 Tech Support

https://www.smolecule.com/products/s748821?utm_src=pdf-body
https://www.smolecule.com/products/s748821?utm_src=pdf-interest
https://www.medchemexpress.com/2-fluoroadenosine-standard.html?srsltid=AfmBOoqc6lWzUOhHJGQkPIhSN_ksZIhvAE5_eM1lDlpN6b2U6UfLfP8F
https://www.medchemexpress.com/search.html?q=2-Fluoroadenosine%20(Standard)&ft=&fa=&fp=&srsltid=AfmBOoqoGRC_NEQkuvzQvBCJp3-UkfzS4sm4nVP5ROc6PL4QEgyDGiK9
https://www.medchemexpress.com/2-fluoroadenosine-standard.html?srsltid=AfmBOoqc6lWzUOhHJGQkPIhSN_ksZIhvAE5_eM1lDlpN6b2U6UfLfP8F
https://www.medchemexpress.com/search.html?q=2-Fluoroadenosine%20(Standard)&ft=&fa=&fp=&srsltid=AfmBOoqoGRC_NEQkuvzQvBCJp3-UkfzS4sm4nVP5ROc6PL4QEgyDGiK9
https://www.medchemexpress.com/2-deoxy-2-fluoroadenosine.html?srsltid=AfmBOoour74Xy2sK5LAWENB5rQmW-ZAufi-qUy1-vP_m-N4G_bPQ6JDv
https://www.medchemexpress.com/2-deoxy-2-fluoroadenosine.html?srsltid=AfmBOoour74Xy2sK5LAWENB5rQmW-ZAufi-qUy1-vP_m-N4G_bPQ6JDv
https://www.medchemexpress.com/2-deoxy-2-fluoroadenosine.html?srsltid=AfmBOoour74Xy2sK5LAWENB5rQmW-ZAufi-qUy1-vP_m-N4G_bPQ6JDv
https://www.medchemexpress.com/2-deoxy-2-fluoroadenosine.html?srsltid=AfmBOoour74Xy2sK5LAWENB5rQmW-ZAufi-qUy1-vP_m-N4G_bPQ6JDv
https://www.smolecule.com/products/s748821?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer


Experimental Methodologies for Key Data

For the provided data, here are the detailed experimental methodologies:

Antiparasite Activity (2FA against C. parvum): The search results indicate an EC50 value but do

not provide the specific experimental protocol or assay used to determine this concentration [1] [2].
Viral Polymerase Inhibition (2'-Deoxy-2'-fluoroadenosine against RSV): The IC50 of 7.7 μM was

determined by measuring the reduction of total radiolabeled RNA transcripts. The experiment was
conducted over 90 minutes using HEp-2 cells expressing the RSV A2 RNA-dependent RNA

polymerase. The reaction substrates included ATP, GTP, UTP, CTP, and a radiolabeled nucleotide
([alpha-32P] NTP). The resulting transcripts were separated and visualized via agarose gel
electrophoresis to quantify inhibition [3].

Mechanism of Action and Metabolic Pathway

Based on a foundational study, 2-Fluoroadenosine can be metabolized within mouse cytotoxic lymphocytes,

leading to the formation of active metabolites that interfere with cellular energy and signaling. The diagram

below illustrates this pathway.
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Figure: Metabolic Pathway and Proposed Mechanism of 2-Fluoroadenosine in Mouse Cytotoxic Lymphocytes
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This diagram is constructed based on findings from a 1976 study [4].
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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